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Compound of Interest

Compound Name: Propanal, 2-methyl-2-(methylthio)-

Cat. No.: B101777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-2-(methylthio)propanal, more commonly known as aldicarb, is a carbamate pesticide

that has been utilized for its systemic insecticidal, nematicidal, and acaricidal properties. Its

efficacy is accompanied by a high degree of toxicity, necessitating a thorough understanding of

its environmental fate and stability. This technical guide provides an in-depth analysis of the

stability and degradation of 2-methyl-2-(methylthio)propanal, focusing on the key chemical and

biological pathways that govern its transformation. The information presented herein is

intended to support research, environmental risk assessment, and the development of related

compounds.
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Property Value

IUPAC Name
2-Methyl-2-(methylthio)propanal O-

[(methylamino)carbonyl]oxime

Common Name Aldicarb

CAS Number 116-06-3

Molecular Formula C₇H₁₄N₂O₂S

Molar Mass 190.26 g/mol

Appearance White crystalline solid

Water Solubility 6 g/L at 20°C[1]

Log P (octanol-water) 1.359[1]

Degradation Pathways
The environmental persistence of 2-methyl-2-(methylthio)propanal is primarily dictated by two

major degradation pathways: oxidation and hydrolysis. These transformations can be

influenced by abiotic factors such as pH, temperature, and light, as well as by microbial activity

in soil and water.

Oxidation Pathway
The primary degradation pathway for 2-methyl-2-(methylthio)propanal in aerobic environments

is oxidation. This process involves the sequential oxidation of the sulfur atom, leading to the

formation of two principal toxic metabolites: aldicarb sulfoxide and aldicarb sulfone.[1]

Step 1: Oxidation to Aldicarb Sulfoxide: 2-Methyl-2-(methylthio)propanal is rapidly oxidized to

2-methyl-2-(methylsulfinyl)propanal O-[(methylamino)carbonyl]oxime (aldicarb sulfoxide).

This reaction can be mediated by both chemical oxidants and microbial enzymes.

Step 2: Oxidation to Aldicarb Sulfone: Aldicarb sulfoxide is subsequently and more slowly

oxidized to 2-methyl-2-(methylsulfonyl)propanal O-[(methylamino)carbonyl]oxime (aldicarb

sulfone).
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Both aldicarb sulfoxide and aldicarb sulfone are also biologically active and contribute to the

overall toxicity of aldicarb residues in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b101777?utm_src=pdf-custom-synthesis
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/aldicarb.pdf?sfvrsn=17a487ef_4
https://www.benchchem.com/product/b101777#stability-and-degradation-of-2-methyl-2-methylthio-propanal
https://www.benchchem.com/product/b101777#stability-and-degradation-of-2-methyl-2-methylthio-propanal
https://www.benchchem.com/product/b101777#stability-and-degradation-of-2-methyl-2-methylthio-propanal
https://www.benchchem.com/product/b101777#stability-and-degradation-of-2-methyl-2-methylthio-propanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

